Cas no 2734772-77-9 (2,2-Dichloro-1-(2-isopropoxyphenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(2-isopropoxyphenyl)ethanol
• CAS No: 2734772-77-9
• MF: C₁₁H₁₄Cl₂O₂
• MW: 249.13
• CID: 5080363
• Update Time: 2025-07-02

2,2-Dichloro-1-(2-isopropoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(2-isopropoxyphenyl)ethanol

• Inchi： 1S/C11H14Cl2O2/c1-7(2)15-9-6-4-3-5-8(9)10(14)11(12)13/h3-7,10-11,14H,1-2H3
• InChI Key： CJMIHJXWTRUANF-UHFFFAOYSA-N
• SMILES： C1C(OC(C)C)=C(C=CC=1)C(C(Cl)Cl)O

Additional information on 2,2-Dichloro-1-(2-isopropoxyphenyl)ethanol

Professional Introduction to 2,2-Dichloro-1-(2-isopropoxyphenyl)ethanol (CAS No. 2734772-77-9)

2,2-Dichloro-1-(2-isopropoxyphenyl)ethanol, identified by its Chemical Abstracts Service (CAS) number 2734772-77-9, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both chloro and isopropoxy functional groups makes it a versatile intermediate, facilitating diverse chemical transformations that are crucial for medicinal chemistry research.

The molecular structure of 2,2-Dichloro-1-(2-isopropoxyphenyl)ethanol consists of a benzene ring substituted with an isopropoxy group at the para position relative to one of the chlorine atoms. This specific arrangement imparts distinct reactivity patterns, making it a valuable building block for synthesizing more complex molecules. The two chlorine atoms at the 2-position enhance electrophilic aromatic substitution reactions, while the isopropoxy group provides a nucleophilic site for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring similar structural motifs. The combination of electron-withdrawing and electron-donating groups in 2,2-Dichloro-1-(2-isopropoxyphenyl)ethanol suggests that it may exhibit a range of biological activities. Preliminary studies have indicated that derivatives of this compound may interact with various biological targets, including enzymes and receptors involved in metabolic pathways relevant to human health.

One of the most promising areas of research involves the use of 2,2-Dichloro-1-(2-isopropoxyphenyl)ethanol as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By modifying the structure of this compound to enhance its binding affinity to specific kinase domains, researchers aim to develop novel small-molecule inhibitors with therapeutic potential.

The role of functional groups in determining the reactivity and selectivity of pharmaceutical intermediates cannot be overstated. In the case of 2734772-77-9, the chloro substituents facilitate cross-coupling reactions such as Suzuki or Heck couplings, which are essential for constructing biaryl frameworks found in many active pharmaceutical ingredients (APIs). Additionally, the isopropoxy group can be oxidized or reduced to introduce additional functionality, expanding the synthetic toolkit available to medicinal chemists.

The synthesis of complex organic molecules often requires multi-step sequences involving various reaction conditions and reagents. 2734772-77-9 serves as a key intermediate in these processes, enabling chemists to construct intricate scaffolds efficiently. The ability to manipulate its reactive sites allows for rapid diversification of molecular structures, which is crucial for high-throughput screening programs aimed at identifying lead compounds.

The field of drug discovery has been significantly advanced by advances in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with remarkable accuracy. By integrating experimental data with computational insights, scientists can optimize the structure of compounds like 2734772-77-9 to improve their pharmacokinetic properties and reduce potential side effects.

The environmental impact and sustainability considerations are increasingly important in modern chemical synthesis. Efforts are underway to develop greener methodologies for producing pharmaceutical intermediates that minimize waste and hazardous byproducts. The use of 2734772-77-9 as a starting material allows for the development of such processes, as its versatile reactivity supports alternative synthetic routes that align with green chemistry principles.

In conclusion, 2734772-77-9, or more formally known as 2,2-Dichloro-1-(2-isopropoxyphenyl)ethanol, represents a valuable asset in pharmaceutical research due to its structural versatility and synthetic utility. Its potential applications in developing novel therapeutics highlight its importance as an intermediate in organic synthesis. As research continues to uncover new biological targets and innovative synthetic strategies, compounds like this will undoubtedly play a pivotal role in advancing drug discovery efforts worldwide.